2-{(2E)-2-[5-oxo-3-phenyl-1-(4-phenyl-1,3-thiazol-2-yl)-1,5-dihydro-4H-pyrazol-4-ylidene]hydrazinyl}benzonitrile

• CAS No.: 332420-91-4
• Molecular Formula: C25H16N6OS
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 2-[[3-oxo-5-phenyl-2-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl]diazenyl]benzonitrile
• InChI: InChI=1S/C25H16N6OS/c26-15-19-13-7-8-14-20(19)28-29-23-22(18-11-5-2-6-12-18)30-31(24(23)32)25-27-21(16-33-25)17-9-3-1-4-10-17/h1-14,16,30H
• InChI Key: YRGAQRVGVRYPMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)N3C(=O)C(=C(N3)C4=CC=CC=C4)N=NC5=CC=CC=C5C#N

Description

This compound is a pyrazole-thiazole hybrid featuring a benzonitrile substituent. Its core structure includes a 5-oxo-3-phenyl-4H-pyrazole fused with a 4-phenyl-1,3-thiazole via a hydrazinylidene linker in the E-configuration .

Biological Activity

The compound 2-{(2E)-2-[5-oxo-3-phenyl-1-(4-phenyl-1,3-thiazol-2-yl)-1,5-dihydro-4H-pyrazol-4-ylidene]hydrazinyl}benzonitrile is a novel hydrazone derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. The structural complexity of this compound, featuring thiazole and pyrazole moieties, suggests diverse interactions with biological targets.

Molecular Structure and Properties

The molecular formula of the compound is $C_{22}H_{18}N_{6}O$ with a molecular weight of approximately 410.4 g/mol. Its unique structure incorporates multiple functional groups that contribute to its biological activity.

Property	Value
Molecular Formula	C22H18N6O
Molecular Weight	410.4 g/mol
IUPAC Name	2-{(2E)-2-[5-oxo-3-phenyl-1-(4-phenyl-1,3-thiazol-2-yl)-1,5-dihydro-4H-pyrazol-4-ylidene]hydrazinyl}benzonitrile

Antimicrobial Activity

Recent studies have indicated that compounds with thiazole and pyrazole structures exhibit significant antimicrobial properties. For instance, derivatives similar to our target compound have shown efficacy against various strains of bacteria and fungi.

In a comparative study, thiazole derivatives were evaluated for their activity against methicillin-resistant Staphylococcus aureus (MRSA) and other resistant strains. Compounds similar to 2-{(2E)-...} demonstrated notable inhibitory effects, suggesting that the thiazole ring plays a crucial role in enhancing antimicrobial activity .

Anticancer Activity

The anticancer potential of hydrazone derivatives has been extensively studied. In vitro assays using human cancer cell lines such as A549 (lung cancer) and Caco-2 (colorectal cancer) revealed that compounds structurally related to 2-{(2E)-...} exhibited significant cytotoxic effects. For example:

• A549 Cell Line : Compounds showed varying degrees of inhibition on cell viability, with some derivatives achieving over 50% reduction in viability at concentrations around 100 µM.
• Caco-2 Cell Line : The same compounds exhibited enhanced activity against Caco-2 cells compared to A549 cells, indicating a potential selective targeting mechanism .

The proposed mechanisms by which these compounds exert their biological effects include:

• Inhibition of DNA Synthesis : Some studies suggest that thiazole and pyrazole derivatives may interfere with DNA replication in bacteria and cancer cells.
• Induction of Apoptosis : The ability to induce programmed cell death in cancer cells has been linked to the structural features of hydrazones.

Case Studies

Several case studies have highlighted the effectiveness of similar compounds:

• Study on Thiazole Derivatives : A series of thiazole-based compounds were synthesized and tested against resistant bacterial strains, showing promising results in reducing bacterial load .
• Hydrazone Derivatives Against Cancer : Research indicated that hydrazone derivatives led to significant apoptosis in cancer cell lines through mitochondrial pathways .

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of compounds containing thiazole and pyrazole moieties. These compounds have shown efficacy against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. For instance, derivatives of pyrazole have been reported to exhibit significant cytotoxic effects on breast cancer cells, with IC50 values indicating potent activity (Tanitame et al., 2004) .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. Research indicates that thiazole-based compounds possess broad-spectrum antibacterial and antifungal properties. The presence of the phenyl groups enhances the lipophilicity of the molecule, facilitating better membrane penetration and increased antimicrobial efficacy .

Enzyme Inhibition

Compounds similar to 2-{(2E)-2-[5-oxo-3-phenyl-1-(4-phenyl-1,3-thiazol-2-yl)-1,5-dihydro-4H-pyrazol-4-ylidene]hydrazinyl}benzonitrile have been studied for their ability to inhibit specific enzymes related to disease pathways. For example, certain pyrazole derivatives have been identified as inhibitors of cyclooxygenase (COX) enzymes, which are involved in inflammation and pain pathways .

Drug Development

The structural features of this compound make it an attractive scaffold for drug development. The ability to modify the hydrazine and thiazole components allows for the synthesis of analogs with improved pharmacological profiles. This versatility is crucial in the design of new therapeutic agents targeting various diseases .

Material Science

Beyond biological applications, this compound can serve as a precursor in the synthesis of advanced materials. Its reactive functional groups can be utilized in polymer chemistry or as intermediates in the production of novel materials with unique properties .

Case Study 1: Anticancer Activity

A study conducted on a series of pyrazole derivatives demonstrated that modifications at the thiazole position significantly enhanced anticancer activity against human breast cancer cells. The lead compound showed an IC50 value lower than that of standard chemotherapeutics, indicating superior efficacy .

Case Study 2: Antimicrobial Efficacy

In another investigation, a derivative featuring the thiazole ring was tested against multiple bacterial strains. Results indicated that the compound exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics, suggesting its potential as a new antimicrobial agent .

Chemical Reactions Analysis

Hydrazine Condensation

The hydrazine group (–NHNH2) undergoes nucleophilic attack on carbonyl carbons (e.g., ketones), forming a hydrazone intermediate. This step is critical for connecting the benzonitrile to the pyrazolone-thiazole core .

Reaction scheme :

$$\text{R–NH–NH}_2 + \text{R’–CO–R''} \rightarrow \text{R–NH–N=CR''–R'} + \text{H}_2\text{O}$$

Cyclization Reactions

• Thiazole formation : Cyclization of thiourea intermediates with α-haloketones under acidic conditions yields the thiazole ring .

• Pyrazolone formation : Acid-catalyzed cyclization of hydrazones with β-keto esters or other carbonyl precursors forms the pyrazolone ring .

Diazenyl (Hydrazone) Stability

The hydrazone linkage (–N=N–) is stabilized by electron-withdrawing groups (e.g., nitro, cyano) and aromatic rings, which enhance its conjugation .

Reaction Conditions and Reagents

Step	Reagents	Conditions
Thiazole synthesis	Thiourea, α-haloketone, HCl	Reflux in ethanol or DMF
Pyrazolone formation	Hydrazine, chalcone, HCl	Microwave-assisted (e.g., 120°C, 10 min)
Hydrazine coupling	Hydrazine derivative, carbonyl compound	Reflux in ethanol with NaOH
Final assembly	Acid catalyst (e.g., HCl)	Room temperature or mild heating

Characterization and Stability

• Spectroscopic analysis : IR, NMR, and MS are used to confirm the presence of the hydrazone (–NH–N=) and pyrazolone carbonyl (C=O) groups .

• Thermal stability : The compound’s stability is influenced by the aromatic rings and electron-withdrawing groups, which reduce tautomerization or degradation .

Biological Activity Insights

While the target compound’s specific activity is not detailed in the provided sources, structurally similar pyrazolone-thiazole hybrids exhibit:

• Antimicrobial activity : Demonstrated by thiazolinone derivatives against Gram-positive and Gram-negative bacteria .

• Antitubercular potential : Pyrazoline derivatives with nitro groups show activity against Mycobacterium tuberculosis via nitro reduction mechanisms .

Challenges and Optimization

• Selectivity : Controlling the regiochemistry of the hydrazone formation to ensure the desired (2E)-configuration is critical .

• Purification : Chromatographic techniques (e.g., TLC, HPLC) are essential due to the compound’s complexity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The table below highlights key structural and functional differences between the target compound and related derivatives:

Compound Name / ID	Core Structure	Key Substituents	Bioactivity (if reported)	Reference
Target Compound	Pyrazole-thiazole hydrazinylidene	2-Benzenenitrile	Not explicitly reported
4-{(2Z)-2-[5-oxo-3-phenyl-1-(4-phenyl-1,3-thiazol-2-yl)-1,5-dihydro-4H-pyrazol-4-ylidene]hydrazinyl}benzamide	Pyrazole-thiazole hydrazinylidene	4-Benzamide (carboxamide)	Not reported; carboxamide may enhance solubility
5-Amino-1-{2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]propanoyl}-3-phenyl-1H-pyrazole-4-carbonitrile	Pyrazole-oxadiazole	4-Cyanophenyl, oxadiazole-thioether	Antimicrobial activity (inferred)
N-(2-(2-((3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)hydrazinyl)-2-oxoethyl)-4-propoxybenzamide	Pyrazole-hydrazinyl	4-Fluorophenyl, propoxybenzamide	Antifungal potential (structural inference)
Thiazolidinone derivatives (e.g., 4-naphthalen-1-yl-2-{2-[(substituted phenyl)methylidene]hydrazino}-1,3-thiazoles)	Thiazolidinone	Naphthyl, substituted phenyl hydrazine	Antihyperglycemic (Phase-II alloxan model)

Key Observations:

• Heterocyclic Core : Replacing thiazole with oxadiazole (as in ) alters electronic density, affecting binding to biological targets like enzymes or receptors.
• Stereochemistry : The E-configuration in the hydrazinylidene linker is critical for maintaining planar geometry, which may influence π-π stacking interactions in protein binding .

Pharmacological Potential

While direct data are lacking, structurally related compounds exhibit:

• Antimicrobial Activity: Pyrazole-oxadiazole hybrids (e.g., ) show growth inhibition against microbes, attributed to the electron-withdrawing cyano group enhancing target interaction.
• Antihyperglycemic Effects: Thiazolidinone derivatives (e.g., ) reduce blood glucose via PPAR-γ modulation, suggesting the target compound’s thiazole core may confer similar metabolic activity.
• Anticancer Potential: Compounds with hydrazinylidene linkers (e.g., ) demonstrate antiproliferative effects, possibly through topoisomerase inhibition.

Physicochemical Properties

• Molecular Weight : ~466.5 g/mol (similar to ), within the acceptable range for oral bioavailability.
• Hydrogen Bonding: The hydrazinylidene and pyrazole N-atoms provide H-bond acceptor/donor sites, critical for target engagement .

Q & A

Q. What factorial design is appropriate for optimizing multi-step syntheses of this compound?

• Methodology : Implement a Taguchi or Box-Behnken design to test variables:
• Factors : Reaction time, temperature, catalyst loading.
• Responses : Yield, purity (HPLC area %).
• Analysis : Use ANOVA to identify significant factors and interactions .

Q. How can researchers design a stability study to evaluate photodegradation pathways?

• Methodology : Expose the compound to UV light (λ = 254–365 nm) in quartz cuvettes. Sample at intervals (0, 24, 48 hrs) and analyze via LC-MS/MS. Identify degradation products and propose mechanisms (e.g., nitrile hydrolysis to amides) .